Cas no 51791-26-5 (trans-4-Fluorocinnamaldehyde)

• Product Name: trans-4-Fluorocinnamaldehyde
• CAS No: 51791-26-5
• MF: C₉H₇FO
• MW: 150.149686098099
• MDL: MFCD03425895
• CID: 361381
• PubChem ID: 11217342
• Update Time: 2025-06-14

trans-4-Fluorocinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(4-fluorophenyl)-, (2E)-
• 4-FLUOROCINNAMALDEHYDE
• trans-4-FluorocinnaMaldehyde
• (E)-3-(4-fluorophenyl)prop-2-enal
• WLZ3510
• 51791-26-5
• p-Fluorocinnamaldehyde
• 4-Fluoro cinnamaldehyde
• J-501917
• 3-(4-fluorophenyl)acrylaldehyde
• A817424
• trans-4-Fluorocinnamaldehyde, 95%
• 24654-55-5
• CS-W019538
• CS-17387
• YSIYEWBILJZDQH-OWOJBTEDSA-N
• 2-Propenal, 3-(4-fluorophenyl)-
• AKOS015853448
• (E)-3-(4-fluorophenyl)acrylaldehyde
• AM20060652
• Z2768202189
• p-Fluoro Cinnamaldehyde
• (2E)-3-(4-fluorophenyl)acrylaldehyde
• EN300-114741
• AS-15418
• 3-(4-fluorophenyl)acrolein
• (E)-3-(4-Fluoro-phenyl)-propenal
• EN300-270466
• (E)-3-(4-Fluorophenyl)-2-propenal
• MFCD03425895
• SCHEMBL1435786
• (2E)-3-(4-fluorophenyl)prop-2-enal
• trans-4-Fluorocinnamaldehyde

• MDL： MFCD03425895
• Inchi： 1S/C9H7FO/c10-9-5-3-8(4-6-9)2-1-7-11/h1-7H/b2-1+
• InChI Key： YSIYEWBILJZDQH-OWOJBTEDSA-N
• SMILES： FC1C=CC(/C=C/C=O)=CC=1

Computed Properties

• Exact Mass: 150.04811
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.146 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.599
• PSA: 17.07
• LogP: 2.03780

trans-4-Fluorocinnamaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on trans-4-Fluorocinnamaldehyde

Recent Advances in the Study of trans-4-Fluorocinnamaldehyde (CAS: 51791-26-5) in Chemical Biology and Pharmaceutical Research

trans-4-Fluorocinnamaldehyde (CAS: 51791-26-5) is a fluorinated derivative of cinnamaldehyde that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a fluorine atom at the para position of the phenyl ring, exhibits unique chemical and biological properties that make it a valuable building block for drug discovery and development. Recent studies have explored its role as a precursor for the synthesis of bioactive molecules, its interactions with biological targets, and its potential therapeutic applications.

A growing body of research has focused on the synthetic utility of trans-4-Fluorocinnamaldehyde in the preparation of various heterocyclic compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of novel fluorinated quinoline derivatives with potent antimicrobial activity. The fluorine atom's electron-withdrawing properties were found to enhance the compounds' binding affinity to bacterial enzymes, leading to improved efficacy against drug-resistant strains. This highlights the importance of trans-4-Fluorocinnamaldehyde in addressing the global challenge of antimicrobial resistance.

In addition to its synthetic applications, trans-4-Fluorocinnamaldehyde has been investigated for its direct biological activities. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits moderate inhibitory effects on certain cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development. Molecular docking studies revealed that the fluorinated phenyl ring plays a crucial role in the compound's interaction with the ATP-binding site of these kinases. These findings open new avenues for structure-activity relationship studies aimed at optimizing the compound's pharmacological profile.

The pharmacokinetic properties of trans-4-Fluorocinnamaldehyde have also been a subject of recent investigation. A 2024 preclinical study published in European Journal of Pharmaceutical Sciences examined the compound's metabolic stability and membrane permeability using in vitro models. The results indicated that the fluorine substitution improves metabolic stability compared to the non-fluorinated parent compound, while maintaining favorable membrane permeability characteristics. These properties are particularly important for drug candidates intended for oral administration and suggest that trans-4-Fluorocinnamaldehyde-derived compounds may have promising drug-like properties.

From a safety perspective, recent toxicological evaluations of trans-4-Fluorocinnamaldehyde have provided valuable insights. A 2023 study in Toxicology Reports assessed the compound's acute and subchronic toxicity profiles in rodent models. The results indicated that while the compound shows some dose-dependent hepatotoxicity at higher concentrations, it exhibits a relatively favorable safety profile at pharmacologically relevant doses. These findings support the continued exploration of this compound and its derivatives for therapeutic applications, while highlighting the need for careful dose optimization in future studies.

Looking forward, researchers are exploring innovative approaches to leverage the unique properties of trans-4-Fluorocinnamaldehyde. A particularly promising direction involves its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, as reported in a recent 2024 ACS Medicinal Chemistry Letters publication. The fluorinated aromatic ring was found to enhance the proteolytic stability of these bifunctional molecules while maintaining their target-binding capabilities. This application demonstrates the versatility of trans-4-Fluorocinnamaldehyde as a structural motif in cutting-edge drug discovery platforms.

In conclusion, recent research on trans-4-Fluorocinnamaldehyde (CAS: 51791-26-5) has revealed its multifaceted potential in chemical biology and pharmaceutical development. From its role as a synthetic building block to its direct biological activities and favorable physicochemical properties, this compound continues to inspire innovative research across multiple therapeutic areas. As the field progresses, we anticipate seeing more sophisticated applications of this fluorinated cinnamaldehyde derivative, particularly in the development of targeted therapies for challenging diseases.